Cas no 1071540-08-3 (1-Chloro-4-(octahydroisoquinolin-2(1H)-yl)phthalazine)

• Product Name: 1-Chloro-4-(octahydroisoquinolin-2(1H)-yl)phthalazine
• CAS No: 1071540-08-3
• MF: C₁₇H₂₀ClN₃
• MW: 301.813802719116
• CID: 2120614
• Update Time: 2023-08-04

1-Chloro-4-(octahydroisoquinolin-2(1H)-yl)phthalazine Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(octahydroisoquinolin-2(1H)-yl)phthalazine
• IOXRXXFSADHAKX-UHFFFAOYSA-N
• 1-Chloro-4-(octahydroisoquinolin-2(1H)-yl)phthalazine

• Inchi： 1S/C17H20ClN3/c18-16-14-7-3-4-8-15(14)17(20-19-16)21-10-9-12-5-1-2-6-13(12)11-21/h3-4,7-8,12-13H,1-2,5-6,9-11H2
• InChI Key： IOXRXXFSADHAKX-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(N=N1)N1CCC2CCCCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 364
• Topological Polar Surface Area: 29